Cas no 298215-65-3 ((2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide
• CAS No: 298215-65-3
• MF: C₁₇H₁₄ClNO₃
• MW: 315.750963687897
• CID: 6629851
• PubChem ID: 674237
• Update Time: 2025-10-30

(2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d][1,3]dioxol-5-yl)-N-(4-chlorobenzyl)acrylamide
• 3-(1,3-benzodioxol-5-yl)-N-(4-chlorobenzyl)acrylamide
• AKOS003202829
• (E)-3-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide
• SR-01000235176
• SR-01000235176-1
• 298215-65-3
• JS-0824
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide
• CS-0365718
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]-
• (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide

• Inchi： 1S/C17H14ClNO3/c18-14-5-1-13(2-6-14)10-19-17(20)8-4-12-3-7-15-16(9-12)22-11-21-15/h1-9H,10-11H2,(H,19,20)/b8-4+
• InChI Key： CRWHAWNMCHVQSU-XBXARRHUSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(/C=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 315.0662210g/mol
• Monoisotopic Mass: 315.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 550.7±50.0 °C(Predicted)
• pka: 14.11±0.46(Predicted)

Additional information on (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide

Recent Advances in the Study of (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide (CAS: 298215-65-3)

The compound (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide, with the CAS number 298215-65-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzodioxole and chlorophenyl moieties, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of neurodegenerative diseases and cancer.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the prop-2-enamide side chain could significantly improve its binding affinity to specific protein targets, such as the adenosine A2A receptor, which is implicated in Parkinson's disease. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting a promising avenue for further development.

Another notable investigation, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer properties of 298215-65-3. The researchers found that the compound exhibited potent inhibitory effects on the proliferation of certain cancer cell lines, including glioblastoma and breast cancer. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent. These findings were supported by in vivo experiments in murine models, which showed reduced tumor growth without significant toxicity.

In addition to its therapeutic potential, the pharmacokinetic profile of 298215-65-3 has been a focal point of recent studies. A 2023 paper in Drug Metabolism and Disposition reported that the compound demonstrates favorable metabolic stability and moderate plasma protein binding, making it a viable candidate for further preclinical development. However, challenges such as low aqueous solubility and first-pass metabolism remain to be addressed in future formulations.

Overall, the growing body of research on (2E)-3-(2H-1,3-Benzodioxol-5-yl)-N-[(4-chlorophenyl)methyl]prop-2-enamide underscores its versatility and potential in drug discovery. While significant progress has been made in understanding its mechanisms of action and optimizing its chemical properties, further studies are needed to translate these findings into clinical applications. The compound's dual activity in neurodegenerative and oncological contexts positions it as a promising candidate for multidisciplinary research efforts.